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Compound of Interest

Compound Name: Lanthanum;nickel
CAS No.: 12196-72-4
Cat. No.: B1585180
Get Quote
. J

Welcome to the Technical Support Center for LaNi5-based solid-state hydrogen storage. For
researchers and drug development professionals, ultra-pure hydrogen is critical. In Active
Pharmaceutical Ingredient (API) synthesis, trace gas impurities (like CO or Oz) from standard
cylinders can irreversibly poison expensive Pd/C or Pt hydrogenation catalysts. LaNis metal
hydrides act as solid-state purifiers and buffers, releasing >99.999% pure hydrogen at steady,
low pressures ideal for benchtop flow chemistry.

However, achieving optimal hydrogen diffusion rates requires precise control over the alloy's
crystallite (grain) size, particle size, and grain boundary chemistry. This guide provides field-
proven troubleshooting protocols and mechanistic insights to resolve kinetic bottlenecks in your

LaNis workflows.

Diagnostic Workflow: Hydrogenation Kinetics

Use the following decision tree to isolate the root cause of sluggish hydrogen diffusion or
capacity loss in your LaNis systems.
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Diagnostic logic for LaNi5 hydrogen diffusion issues.
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Troubleshooting Guides & FAQs

Q1: Why does my finely milled LaNis powder (<45 pm)
show slower initial hydrogen activation than coarse
chunks (>1 mm)?

The Causality: This is known as the particle size paradox. While intuition suggests that smaller
particles provide a larger surface area for hydrogen absorption, LaNis is highly susceptible to
surface segregation. Lanthanum atoms migrate to the surface and oxidize, forming an
impermeable layer of La2Os or La(OH)s that blocks Hz dissociation . Finely milled powders
have a exponentially larger total surface area, meaning there is significantly more oxide barrier
to break through compared to coarse chunks. The Fix: Do not rely solely on particle size
reduction for activation. Instead, utilize High-Pressure Torsion (HPT) or strictly anaerobic
mechanical alloying. HPT introduces severe plastic deformation and massive grain boundary
networks (reducing crystallite size without increasing particle surface area exposed to oxygen),
which drastically cuts down incubation time . Self-Validation: Run a parallel activation in your
Sievert's apparatus using >1 mm as-cast chunks. If the chunks activate faster than your <45
pm powder, surface oxidation during your milling process is confirmed.

Q2: My LaNis alloy loses capacity and diffusion speed
after 25-50 cycles. How do | stabilize the grain
boundaries?

The Causality: Pure LaNis undergoes a ~25% volume expansion during the transition to
LaNisHe. Repeated hydriding/dehydriding causes severe intragranular strain, leading to
catastrophic pulverization. During this scrambling, La atoms are thrown to the newly formed
grain boundaries where they react with trace moisture/oxygen to form needle-like La(OH)s
crystals. This consumes the active material and destroys diffusion pathways . The Fix:
Implement elemental substitution (e.g., Co, Mn, Al, or Sn). Substituting Ni with Co and Mn (e.g.,
LaNisMno.5Co0o.5) alters the lattice parameters, widening the interstitial sites for faster H-atom
migration while simultaneously reducing the volume expansion ratio. Cobalt also provides
strong catalytic activity at the grain boundaries, preventing degradation .
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Q3: How can | synthetically control the crystallite size to
maximize the intragranular diffusion coefficient ( DH)?

The Causality: Hydrogen diffusion occurs via two parallel pathways: rapidly along grain
boundaries and slower through the intragranular interstitial sites. By engineering a
nanocrystalline structure (50-100 nm crystallite size), you exponentially increase the density of
grain boundary "highways." The Fix: Optimize your calciothermic reduction synthesis. Maintain
a synthesis temperature of 21000°C for 24 hours to ensure complete diffusion saturation of
solid Ni particles with La, preventing the formation of Ca-Ni impurity phases that block diffusion
. Self-Validation: Post-synthesis, strictly limit the hydrometallurgical slaking duration to <2
hours. Extended slaking increases the oxygen content, which will immediately reflect as a drop
in your measured DH.

Quantitative Performance Data

The following table summarizes the impact of grain size engineering and elemental substitution
on the hydrogen diffusion coefficient ( DH) and cycle stability.

Cycle Stability

. Processing Crystallite/Grai (Capacity
Material / Alloy . DH(cm?/s) )
Method n Size retention at 50
cycles)
Pure LaNis As-Cast >100 um ~1.0 x 1010 Poor (~60%)
_ _ Moderate
Pure LaNis HPT Processed Nanocrystalline ~5.0 x 10710
(~75%)
] Arc Melting +
LaNis.sSno.2 ) 50-100 pm ~2.5x10-° Excellent (~90%)
Annealing
) Arc Melting +
LaNis.3C00.4Alo.3 ) 50-100 pm ~8.0 x 10—° Excellent (>90%)
Annealing
_ Mechanical
LaNiaMno.sCoo.5 ) 50-100 nm ~6.5 x 10~° Excellent (>92%)
Alloying

Data synthesized from electrochemical hydriding kinetics and Sievert's volumetric analyses , .
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Standard Operating Procedures (SOPSs)
Protocol A: Mechanical Alloying for Grain Refinement

This protocol introduces high-density grain boundaries to improve diffusion kinetics while
preventing the "particle size paradox™ oxidation.

e Pre-processing: Crush the cast LaNis ingot into <2 mm pieces using an agate mortar.

o Atmospheric Control (Critical): Transfer the pieces into stainless steel milling vials inside an
argon-filled glovebox (O2 < 1 ppm, H20 < 1 ppm). Add stainless steel milling balls. Do not
open the vials outside the glovebox.

e Milling Parameters:
o Set the Ball-to-Powder Ratio (BPR) to 20:1.
o Mill at 350 rpm for a duration of 2 to 8 hours.

o Validation Check: Extract a small aliquot at 4 hours. Run X-Ray Diffraction (XRD). Use the
Scherrer equation on the (101) peak broadening to confirm the crystallite size has dropped
below 100 nm.

o Stress Relief (Optional): If the microstrain introduced by milling is too high (which can
collapse interstitial H-sites), anneal the powder at 400°C for 1 hour under high vacuum (10-3
mbar).

Protocol B: Calciothermic Reduction Synthesis for High-
Purity Nanocrystalline LaNis
Used to synthesize high-purity, optimally sized grains directly from oxide precursors, avoiding

the energy-intensive melting process.

e Charge Preparation: Homogeneously mix Laz0s powder, Ni powder, Ca granules (as the
reducing agent), and CaCl: (as a flux to lower the melting point of the slag).

o Thermal Reduction: Load the charge into a specialized steel crucible. Heat in a sealed
reactor under flowing Argon to 1000°C. Hold for exactly 4 hours. This specific window
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ensures the diffusion of La into solid Ni without forming detrimental Ca-Ni intermetallics .

Hydrometallurgical Treatment:

o Cool the reactor to room temperature.

o Leach the resulting product in dilute acetic acid to dissolve CaO and unreacted Ca.

o Slake with deionized water for no more than 1.5 hours to prevent oxygen contamination of
the LaNis grain boundaries.

o Filter and dry under vacuum at 80°C.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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